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Compound of Interest

Compound Name: Allyl phenyl sulfide

Cat. No.: B1266259 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for (Allylthio)benzene (also known as Allyl phenyl sulfide). The information is

intended to equip laboratory personnel with the knowledge necessary to handle this chemical

safely.

Chemical and Physical Properties
(Allylthio)benzene is a colorless to pale yellow liquid with a pungent odor. It is important to be

aware of its physical and chemical properties to handle it safely.[1]
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Property Value Reference

CAS Number 5296-64-0 [2][3][4][5][6]

Molecular Formula C₉H₁₀S [5][6]

Molecular Weight 150.24 g/mol [6]

Boiling Point 223-225 °C [1]

Melting Point -48 to -46.5 °C [4]

Density 1.024 g/mL at 20 °C [1]

Flash Point >98 °C [1]

Solubility Insoluble in water. [7]

Appearance Colorless to pale yellow liquid. [1]

Odor Pungent, unpleasant. [1][7]

Sensitivity Air sensitive. [4][5]

Hazard Identification and GHS Classification
(Allylthio)benzene is classified as harmful and requires careful handling.[2][7]

GHS Classification:

Acute Oral Toxicity: Category 4[2]

Acute Dermal Toxicity: Category 4[2]

Acute Inhalation Toxicity: Category 4[2]

Signal Word: Warning[2][7]

Hazard Statements:

H302: Harmful if swallowed.[8]
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H312: Harmful in contact with skin.[8]

H332: Harmful if inhaled.[8]

Toxicological Information
While a specific oral LD50 value for (Allylthio)benzene in rats was not found in the reviewed

literature, data for structurally related compounds are provided below for context. The

toxicological properties of (Allylthio)benzene itself have not been fully investigated.[5]

Compound Oral LD50 (Rat) Oral LD50 (Mouse)

Allylbenzene 5540 mg/kg 2900 mg/kg

Benzene 930 mg/kg -

Potential Signaling Pathways in Metabolism and Toxicity
Based on the metabolism of its structural components, benzene and allyl sulfides, the following

pathways are potentially involved in the biotransformation and toxicity of (Allylthio)benzene.

Metabolism: (Allylthio)benzene is likely metabolized in the liver. The benzene ring can be

oxidized by cytochrome P450 enzymes to form reactive intermediates. These intermediates

can then be detoxified by conjugation with glutathione.

Potential Metabolic Pathway of (Allylthio)benzene

Phase I Metabolism Phase II Detoxification

(Allylthio)benzene Reactive Epoxide Intermediate

Cytochrome P450
(e.g., CYP2E1) Glutathione ConjugateGlutathione S-transferase (GST) Excretion
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Potential Metabolic Pathway

Oxidative Stress Response: Allyl sulfides have been shown to induce the Nrf2-mediated

antioxidant response. This pathway may be activated by (Allylthio)benzene or its metabolites to

protect cells from oxidative damage.

Potential Nrf2-Mediated Antioxidant Response

Cellular Stress

Nrf2 Pathway
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to Nucleus
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Potential Nrf2 Antioxidant Response

Experimental Protocols
The following are generalized experimental protocols for assessing the acute toxicity of

chemicals like (Allylthio)benzene, based on OECD guidelines.

Acute Oral Toxicity (LD50) - OECD Guideline 423
This test provides an estimate of the median lethal dose (LD50) of a substance when

administered orally.
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Workflow for Acute Oral Toxicity (OECD 423)

Animal Selection
(e.g., Rats, one sex)

Dosing
(Single oral gavage)

Observation Period
(Up to 14 days)

Record Mortalities and
Clinical Signs

Necropsy of
all animals

Data Analysis and
LD50 Estimation

Click to download full resolution via product page

Acute Oral Toxicity Workflow

Methodology:

Animal Selection: Healthy, young adult rats of a single sex are typically used.

Dosing: A single dose of (Allylthio)benzene is administered by oral gavage. The test

proceeds sequentially with a few animals at a time.
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Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for up to 14 days.

Necropsy: At the end of the observation period, all surviving animals are euthanized and a

gross necropsy is performed.

Data Analysis: The number of mortalities at different dose levels is used to estimate the

LD50.

Acute Dermal Irritation - OECD Guideline 404
This test assesses the potential of a substance to cause reversible inflammatory changes to

the skin.
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Workflow for Dermal Irritation Test (OECD 404)

Animal Selection
(e.g., Albino Rabbit)

Preparation of Test Site
(Clipping of fur)

Application of Substance
(0.5 mL or 0.5 g)

Occlusive/Semi-occlusive
Dressing (4 hours)

Removal of Dressing
and Substance

Observation and Scoring
(1, 24, 48, 72 hours)

Final Evaluation of
Irritation Potential
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Dermal Irritation Test Workflow

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 16 Tech Support

https://www.benchchem.com/product/b1266259?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Animal Selection: Healthy, young adult albino rabbits are used.

Test Site Preparation: An area of skin on the back of the rabbit is clipped free of fur.

Application: 0.5 mL of (Allylthio)benzene is applied to the test site and covered with a gauze

patch and a semi-occlusive dressing.

Exposure: The dressing remains in place for 4 hours.

Observation: After removal of the patch, the skin is examined for erythema (redness) and

edema (swelling) at 1, 24, 48, and 72 hours. The reactions are scored.

Acute Eye Irritation - OECD Guideline 405
This test evaluates the potential of a substance to cause damage to the eye.
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Workflow for Eye Irritation Test (OECD 405)

Animal Selection
(e.g., Albino Rabbit)

Pre-test Eye Examination

Instillation of Substance
(0.1 mL into one eye)

Observation and Scoring
(1, 24, 48, 72 hours)

Evaluation of Corneal,
Iris, and Conjunctival Effects

Assessment of Reversibility

Click to download full resolution via product page

Eye Irritation Test Workflow

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used.

Application: A single dose of 0.1 mL of (Allylthio)benzene is instilled into the conjunctival sac

of one eye. The other eye serves as a control.
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Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival

redness and swelling at 1, 24, 48, and 72 hours after instillation. The effects are scored.

Evaluation: The severity and reversibility of the ocular lesions are assessed.

Safe Handling and Storage
Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[2][9]

Avoid breathing vapors or mist.[2]

Avoid contact with skin, eyes, and clothing.[2][7]

Use non-sparking tools and take precautionary measures against static discharge.[10]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[2]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][4][7][9]

Keep away from heat, sparks, open flames, and other ignition sources.[10]

Store away from incompatible materials such as strong oxidizing agents.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn when handling (Allylthio)benzene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 16 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL0477109&productDescription=ALLYL+PHENYL+SULFIDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://ehs.unm.edu/assets/documents/laboratory-hazard-assessment-tools/benzene-sop-r2.docx
https://www.fishersci.com/store/msds?partNumber=AAL0477109&productDescription=ALLYL+PHENYL+SULFIDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0477109&productDescription=ALLYL+PHENYL+SULFIDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC102890250&productDescription=ALLYLBENZENE%2C98%25+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0477109&productDescription=ALLYL+PHENYL+SULFIDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0477109&productDescription=ALLYL+PHENYL+SULFIDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0477109&productDescription=ALLYL+PHENYL+SULFIDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemdad.com/index.php?c=article&id=5980
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://ehs.unm.edu/assets/documents/laboratory-hazard-assessment-tools/benzene-sop-r2.docx
https://www.fishersci.com/store/msds?partNumber=AC102890250&productDescription=ALLYLBENZENE%2C98%25+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recommended Personal Protective Equipment (PPE)

PPE for (Allylthio)benzene

Eye/Face Protection
(Safety glasses with side-shields or goggles)

Hand Protection
(Compatible chemical-resistant gloves)

Skin and Body Protection
(Lab coat, flame retardant antistatic

protective clothing)

Respiratory Protection
(Use in a fume hood; respirator may be

required for spills or poor ventilation)

Click to download full resolution via product page

Recommended Personal Protective Equipment

Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.[2][7][9]

Hand Protection: Wear compatible chemical-resistant gloves.[2][7][9]

Skin and Body Protection: Wear a laboratory coat. For larger quantities or risk of splashing,

consider additional protective clothing.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If

ventilation is inadequate or for spill cleanup, a respirator may be necessary.[9]

First Aid Measures
In case of exposure, follow these first aid procedures and seek medical attention.

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Get medical attention if symptoms occur.

[2][7]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower

for at least 15 minutes. If skin irritation persists, call a physician.[2][7]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes. Get medical attention.[7]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control center

immediately.[2][10]

Firefighting Measures
Suitable Extinguishing Media: Use extinguishing measures that are appropriate to local

circumstances and the surrounding environment, such as dry chemical, carbon dioxide

(CO₂), water spray, or alcohol-resistant foam.[11][12]

Specific Hazards: Vapors may form explosive mixtures with air. Thermal decomposition can

lead to the release of irritating gases and vapors.[7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Accidental Release Measures
Follow these procedures for cleaning up spills of (Allylthio)benzene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 16 Tech Support

https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAL0477109&productDescription=ALLYL+PHENYL+SULFIDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC102890250&productDescription=ALLYLBENZENE%2C98%25+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/ENEA0040_ALLYLBENZENE_GHS-US_English-US.pdf
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1028AppB
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAL0477109&productDescription=ALLYL+PHENYL+SULFIDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Cleanup Procedure

Ensure Adequate Ventilation
and Remove Ignition Sources

Wear Appropriate PPE

Contain Spill
(Use inert absorbent material)

Absorb Spilled Material

Collect into a suitable
container for disposal

Clean the spill area

Dispose of waste
according to regulations
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Spill Cleanup Workflow
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Personal Precautions: Ensure adequate ventilation.[2][7] Remove all sources of ignition.[10]

[13] Wear appropriate personal protective equipment.[2][7]

Environmental Precautions: Prevent product from entering drains.[7]

Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, vermiculite) and

collect it into a suitable container for disposal.[2][7][10][14]

Disposal Considerations
Dispose of (Allylthio)benzene and contaminated materials in accordance with local, state, and

federal regulations. Do not allow the product to enter drains or waterways.[2][14]

This guide is intended to provide essential safety information. Always refer to the specific

Safety Data Sheet (SDS) for (Allylthio)benzene before use and consult with your institution's

environmental health and safety department for any questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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